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Compound of Interest

Compound Name: HCTZ-CH2-HCTZ

Cat. No.: B195214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of

Hydrochlorothiazide EP Impurity C, a critical step in ensuring the quality and safety of the

widely used diuretic, hydrochlorothiazide. This document details the identity of the impurity, its

formation, and the analytical techniques employed for its characterization, presenting available

data in a structured format and outlining the experimental protocols for its analysis.

Introduction to Hydrochlorothiazide and its
Impurities
Hydrochlorothiazide (HCT) is a thiazide diuretic commonly prescribed for the treatment of

hypertension and edema. As with any active pharmaceutical ingredient (API), the control of

impurities is a crucial aspect of drug development and manufacturing to ensure patient safety

and product efficacy. The European Pharmacopoeia (EP) lists several potential impurities of

hydrochlorothiazide, with Impurity C being a notable process-related impurity. A thorough

understanding of the structure of this impurity is paramount for developing appropriate

analytical methods for its detection and control.

Identification and Structure of Impurity C
Hydrochlorothiazide EP Impurity C is a dimer of hydrochlorothiazide, formed during the

synthesis of the API. It is also known by several synonyms, providing a clearer picture of its
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chemical nature.

Table 1: Chemical Identity of Hydrochlorothiazide EP Impurity C

Parameter Information

Systematic Name

N-[[7-(Aminosulfonyl)-6-chloro-2,3-dihydro-1,1-

dioxo-4H-1,2,4-benzothiadiazin-4-yl]methyl]-6-

chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-

sulfonamide 1,1-Dioxide[1]

IUPAC Name

6-chloro-4-[[(6-chloro-1,1-dioxo-3,4-dihydro-2H-

1λ⁶,2,4-benzothiadiazin-7-

yl)sulfonylamino]methyl]-1,1-dioxo-2,3-dihydro-

1λ⁶,2,4-benzothiadiazine-7-sulfonamide

Common Synonyms
Hydrochlorothiazide Dimer[2][3], HCTZ-CH2-

HCTZ

CAS Number 402824-96-8[4][5]

Molecular Formula C₁₅H₁₆Cl₂N₆O₈S₄[4][5]

Molecular Weight 607.49 g/mol [4][5]

The structure of Impurity C consists of two hydrochlorothiazide molecules linked by a

methylene bridge. The precise connectivity of this bridge was a subject of investigation, as

there are multiple possible linkage points on the hydrochlorothiazide molecule. Through

advanced analytical techniques, the specific isomeric structure has been determined.

Formation Pathway
The formation of Hydrochlorothiazide EP Impurity C is understood to occur during the synthesis

of hydrochlorothiazide, specifically from the reaction of 5-chloro-2,4-disulfamyl aniline with

paraformaldehyde. The presence of acidic or basic conditions can promote the formation of this

dimeric impurity.
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Reactants

Products

5-chloro-2,4-disulfamyl aniline

Condensation Reaction

Paraformaldehyde

Hydrochlorothiazide (API) Hydrochlorothiazide EP Impurity C (Dimer)

Main Product Side Product
(promoted by acid/base)
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Sample & Standard Preparation

HPLC Analysis

Data Processing

Prepare Mobile Phases (A & B)

Equilibrate HPLC Column

Prepare Impurity C Standard Solution

Inject Standard & Sample Solutions

Prepare Hydrochlorothiazide Sample Solution

Run Gradient Elution

Detect Peaks (UV)

Integrate Peak Areas

Calculate Impurity Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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